Cas no 326023-00-1 (4-chloro-3-(3-chloro-4-methylphenyl)sulfamoylbenzoic acid)

• Product Name: 4-chloro-3-(3-chloro-4-methylphenyl)sulfamoylbenzoic acid
• CAS No: 326023-00-1
• MF: C₁₄H₁₁Cl₂NO₄S
• MW: 360.212440729141
• CID: 3104668
• PubChem ID: 3517367
• Update Time: 2025-09-28

4-chloro-3-(3-chloro-4-methylphenyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(3-chloro-4-methyl-phenylsulfamoyl)-benzoic acid
• 4-chloro-3-(3-chloro-4-methylphenyl)sulfamoylbenzoic acid
• 326023-00-1
• 4-Chloro-3-[[(3-chloro-4-methylphenyl)amino]sulfonyl]benzoic acid
• CS-0218197
• Z45634883
• EN300-00344
• DTXSID501169347
• 4-chloro-3-[(3-chloro-4-methylphenyl)sulfamoyl]benzoicacid
• 963-628-2
• AKOS000114700
• 4-chloro-3-[(3-chloro-4-methylphenyl)sulfamoyl]benzoic acid
• G34351
• BNA02300
• 4-Chloro-3-(((3-chloro-4-methylphenyl)amino)sulfonyl)benzoic acid
• 4-chloro-3-((3-chloro-4-methylphenyl)sulfamoyl)benzoic acid

• Inchi： 1S/C14H11Cl2NO4S/c1-8-2-4-10(7-12(8)16)17-22(20,21)13-6-9(14(18)19)3-5-11(13)15/h2-7,17H,1H3,(H,18,19)
• InChI Key： NVBDESMQYRNCMG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(NC1C=CC(C)=C(C=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 358.979
• Monoisotopic Mass: 358.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-chloro-3-(3-chloro-4-methylphenyl)sulfamoylbenzoic acid

4-Chloro-3-(3-Chloro-4-Methylphenyl)Sulfamoylbenzoic Acid: A Comprehensive Overview

4-Chloro-3-(3-Chloro-4-Methylphenyl)Sulfamoylbenzoic Acid, also known by its CAS number CAS No 326023-00-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamide derivatives, which have been extensively studied for their diverse biological activities and synthetic versatility.

The molecular structure of 4-Chloro-3-(3-Chloro-4-Methylphenyl)Sulfamoylbenzoic Acid comprises a benzoic acid moiety substituted with a sulfamoyl group at the 3-position and a chloro group at the 4-position. The sulfamoyl group is further substituted with a 3-chloro-4-methylphenyl ring, adding complexity to the molecule and potentially influencing its pharmacokinetic properties. This intricate structure suggests that the compound may exhibit unique chemical reactivity and biological interactions, making it a valuable subject for further research.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The presence of multiple functional groups in 4-Chloro-3-(3-Chloro-4-Methylphenyl)Sulfamoylbenzoic Acid provides a platform for exploring its potential as a lead compound in medicinal chemistry. For instance, the sulfonamide group is known to enhance bioavailability and improve drug-target binding affinity, while the chlorinated aromatic rings may contribute to increased stability and lipophilicity.

In terms of synthesis, CAS No 326023-00-1 can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis typically begins with the preparation of intermediates such as chlorobenzoic acids and arylsulfonamides, which are then subjected to coupling reactions under specific conditions to form the final product. Optimization of reaction conditions, such as temperature, solvent, and catalyst selection, is crucial to achieving high yields and purity.

The physicochemical properties of 4-Chloro-3-(3-Chloro-4-Methylphenyl)Sulfamoylbenzoic Acid have been characterized using advanced analytical techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These studies provide insights into the compound's molecular weight, solubility, melting point, and crystal structure, which are essential for understanding its behavior in different chemical environments.

Preliminary biological evaluations of CAS No 326023-00-1 have revealed promising results in vitro. For example, studies conducted on human cancer cell lines have demonstrated moderate cytotoxic activity, suggesting potential applications in oncology. Additionally, assays investigating anti-inflammatory and antimicrobial properties have shown that the compound exhibits selective activity against certain pathogens, further underscoring its therapeutic potential.

In conclusion, 4-Chloro-3-(3-Chloro-4-Methylphenyl)Sulfamoylbenzoic Acid, or CAS No 326023-00-1, represents an intriguing compound with multifaceted applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic methodologies and biological testing, positions it as a valuable candidate for further exploration in drug development and materials science.